tert-Butyl 3-(2-aminopropan-2-yl)pyrrolidine-1-carboxylate
Overview
Description
Tert-Butyl 3-(2-aminopropan-2-yl)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C12H24N2O2 and its molecular weight is 228.33 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 228.183778013 g/mol and the complexity rating of the compound is 269. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Asymmetric N-Heterocycle Synthesis
Chiral sulfinamides, prominently featuring tert-butanesulfinamide, have emerged as vital chiral auxiliaries in the stereoselective synthesis of amines and their derivatives. This methodology has been instrumental in the asymmetric synthesis of structurally diverse N-heterocycles like piperidines, pyrrolidines, azetidines, and their fused counterparts. These compounds are significant as they form the structural framework of many natural products and therapeutically valuable compounds (Philip et al., 2020).
Pyrrolidine as a Bioactive Scaffold
Pyrrolidine, a five-membered nitrogen heterocycle, is widely used in medicinal chemistry to develop compounds for treating human diseases. The saturated scaffold of pyrrolidine is appreciated for its contribution to the stereochemistry of molecules, its ability to efficiently explore the pharmacophore space due to sp3 hybridization, and its increased three-dimensional coverage due to the non-planarity of the ring. The review discusses bioactive molecules characterized by the pyrrolidine ring, its derivatives, and their selectivity towards various biological targets (Li Petri et al., 2021).
Synthetic and Environmental Applications
The versatility of tert-butyl groups in synthetic and environmental chemistry has been noted. For instance, synthetic bioactive compounds containing a tertiary butyl group have exhibited high anticancer, antifungal, and other biological activities. Moreover, tert-butyl groups have found applications in the cosmetic, agronomic, and pharmaceutical industries, showcasing their broad utility in chemical preparations (Dembitsky, 2006).
Review of Synthetic Phenolic Antioxidants
The review provides insights into the environmental occurrence, human exposure, and toxicity of synthetic phenolic antioxidants (SPAs) like 2,6-di-tert-butyl-4-methylphenol and 2,4-di-tert-butyl-phenol. It highlights the detection of these compounds and their transformation products in various environmental matrices and human tissues. The study also discusses human exposure pathways and the potential toxicological implications of SPAs and their transformation products (Liu & Mabury, 2020).
Properties
IUPAC Name |
tert-butyl 3-(2-aminopropan-2-yl)pyrrolidine-1-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H24N2O2/c1-11(2,3)16-10(15)14-7-6-9(8-14)12(4,5)13/h9H,6-8,13H2,1-5H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVSQXCLLMNNVSX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C1)C(C)(C)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H24N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00857177 | |
Record name | tert-Butyl 3-(2-aminopropan-2-yl)pyrrolidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00857177 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1363405-88-2 | |
Record name | tert-Butyl 3-(2-aminopropan-2-yl)pyrrolidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00857177 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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